Cas no 1190317-21-5 (5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine)

• Product Name: 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• CAS No: 1190317-21-5
• MF: C₈H₉N₃
• MW: 147.177160978317
• MDL: MFCD12962784
• CID: 4562260
• Update Time: 2025-11-06

5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-AMino-5-Methyl-7-azaindole
• 5-Methyl-1H-pyrrolo[2,3-b]pyridin-3-amine
• 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine

• MDL： MFCD12962784
• Inchi： 1S/C8H9N3/c1-5-2-6-7(9)4-11-8(6)10-3-5/h2-4H,9H2,1H3,(H,10,11)
• InChI Key： UVDDIZSAAWVACA-UHFFFAOYSA-N
• SMILES： C12NC=C(N)C1=CC(C)=CN=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine

Recent Advances in the Study of 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1190317-21-5)

The compound 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1190317-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its pyrrolopyridine core, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, shedding light on its versatility as a scaffold for drug discovery.

One of the key areas of interest is the role of 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine in the inhibition of protein kinases. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Researchers have identified this compound as a potent inhibitor of specific kinases, with high selectivity and low off-target effects. Structural modifications of the core scaffold have been investigated to optimize binding affinity and pharmacokinetic properties, leading to the development of novel drug candidates.

In addition to its kinase inhibitory activity, recent studies have highlighted the compound's potential in modulating other biological targets. For instance, it has been evaluated for its ability to interact with G-protein-coupled receptors (GPCRs) and ion channels, expanding its therapeutic scope. The compound's unique chemical structure allows for diverse functionalization, enabling researchers to tailor its properties for specific applications. This adaptability has made it a valuable tool in medicinal chemistry and drug design.

The synthesis of 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine has also been a focus of recent research. Efficient and scalable synthetic routes have been developed to facilitate its production for both preclinical and clinical studies. Advances in catalytic methods and green chemistry have further improved the yield and purity of the compound, ensuring its availability for further investigation. These synthetic innovations are critical for accelerating the translation of research findings into practical therapeutic solutions.

Pharmacological evaluations of 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine have demonstrated favorable drug-like properties, including good oral bioavailability and metabolic stability. In vivo studies have shown promising results in animal models of disease, supporting its potential as a lead compound for further development. However, challenges such as optimizing its safety profile and minimizing potential side effects remain areas of active research. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these challenges and advance the compound toward clinical trials.

In conclusion, 5-methyl-1H-pyrrolo[2,3-b]pyridin-3-amine (CAS: 1190317-21-5) represents a versatile and promising scaffold in chemical biology and drug discovery. Its ability to target multiple biological pathways, coupled with advances in synthetic chemistry, positions it as a valuable candidate for the development of novel therapeutics. Continued research into its mechanisms of action and optimization of its pharmacological properties will be essential for realizing its full potential in addressing unmet medical needs.